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Compound of Interest

Compound Name: 3-amino-4-octanol

Cat. No.: B1506556 Get Quote

This document provides comprehensive guidance on the safe and compliant disposal of 3-
amino-4-octanol, tailored for laboratory and research professionals. Adherence to these

procedures is critical to ensure personnel safety and environmental protection.

Hazard Identification and Safety Precautions
3-amino-4-octanol is classified as a hazardous substance. Understanding its primary hazards

is the first step in safe handling and disposal.

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Corrosion: Causes severe skin burns.[1]

Eye Damage: Causes serious eye damage.[1]

Personal Protective Equipment (PPE): Before handling 3-amino-4-octanol for disposal, ensure

the following PPE is worn:

Eye Protection: Tightly fitting safety goggles with side-shields.[1]

Hand Protection: Chemical impermeable gloves.[1][2]

Body Protection: Fire/flame resistant and impervious clothing.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1506556?utm_src=pdf-interest
https://www.benchchem.com/product/b1506556?utm_src=pdf-body
https://www.benchchem.com/product/b1506556?utm_src=pdf-body
https://www.benchchem.com/product/b1506556?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-amino-4-octanol.pdf
https://www.chemicalbook.com/msds/3-amino-4-octanol.pdf
https://www.chemicalbook.com/msds/3-amino-4-octanol.pdf
https://www.benchchem.com/product/b1506556?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-amino-4-octanol.pdf
https://www.chemicalbook.com/msds/3-amino-4-octanol.pdf
https://www.echemi.com/sds/3-amino-4-octanol-pd180630109815.html
https://www.chemicalbook.com/msds/3-amino-4-octanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1506556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: In case of insufficient ventilation or formation of aerosols/vapors, use

a self-contained breathing apparatus.[1][2]

Quantitative Data for 3-amino-4-octanol
The following table summarizes key physical and chemical properties of 3-amino-4-octanol,
which are relevant for its handling and disposal.

Property Value

Molecular Formula C8H19NO

Molecular Weight 145.24 g/mol

Physical State Solid or viscous liquid

Color Colorless to yellow (liquid), white (solid)

Melting Point ~21.5 °C

Boiling Point ~217.9 °C

Flash Point 101 °C

Water Solubility 43 g/L at 25 °C

Data sourced from multiple chemical suppliers and safety data sheets.[1][3]

Step-by-Step Disposal Protocol
The disposal of 3-amino-4-octanol must be conducted in accordance with applicable federal,

state, and local regulations. Improper disposal is a violation of the law.

Step 1: Waste Collection and Storage

Collect waste 3-amino-4-octanol and any contaminated materials in a suitable, closed, and

properly labeled container.[1][2]

Store the waste container in a dry, cool, and well-ventilated area, away from incompatible

materials and foodstuffs.[1]
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The storage area should be secure, with access limited to authorized personnel.[2][4]

Step 2: Accidental Spill and Leak Containment

In the event of a spill, immediately evacuate personnel to a safe area, upwind of the spill if

possible.[1][2]

Remove all sources of ignition and use non-sparking tools for cleanup.[1][2]

For containment, dike the spillage. Absorb the material with a suitable inert absorbent (e.g.,

sand, earth, vermiculite).[5]

Collect the absorbed material and place it into a suitable container for disposal.[1][2]

Do not allow the chemical to enter drains, surface waters, or groundwater.[1][2][5]

Step 3: Disposal of Contaminated Materials

Any materials that have come into contact with 3-amino-4-octanol, including PPE,

absorbent materials, and empty containers, must be treated as hazardous waste.

Contaminated packaging should be triple-rinsed (or equivalent) and may then be offered for

recycling or reconditioning. Alternatively, puncture the container to render it unusable and

dispose of it in a sanitary landfill, if permitted by local regulations.[1]

Combustible packaging materials may be disposed of through controlled incineration with

flue gas scrubbing.[1]

Step 4: Final Disposal

The disposal of 3-amino-4-octanol waste must be carried out by a licensed hazardous

waste disposal facility.

Contact your institution's Environmental Health and Safety (EHS) department or a certified

waste disposal contractor to arrange for pickup and disposal.

Provide the disposal facility with a copy of the Safety Data Sheet (SDS) for 3-amino-4-
octanol.
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The final disposal method will be determined by the treatment and disposal facility in

accordance with all applicable laws and regulations, taking into account the product's

characteristics at the time of disposal.[1][4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3-amino-4-octanol.
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Start: 3-amino-4-octanol
Waste Generated
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1506556?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/3-amino-4-octanol.pdf
https://www.echemi.com/sds/3-amino-4-octanol-pd180630109815.html
https://www.sdlookchem.com/product/3-amino-4-octanol
https://www.echemi.com/produce/pr22061269459-3-amino-4-octanol.html
https://download.basf.com/p1/000000000030806555_SDS_CPA_US/en_US/Gluf._Amm._Manufacturing-Use_Product._30806555_SDS_CPA_US_en_5-0.pdf
https://www.benchchem.com/product/b1506556#3-amino-4-octanol-proper-disposal-procedures
https://www.benchchem.com/product/b1506556#3-amino-4-octanol-proper-disposal-procedures
https://www.benchchem.com/product/b1506556#3-amino-4-octanol-proper-disposal-procedures
https://www.benchchem.com/product/b1506556#3-amino-4-octanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1506556?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1506556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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